4-(Aminomethyl)benzenesulfonamide;hydron;chloride
4-(Aminomethyl)benzenesulfonamide;hydron;chloride
A sulfonamide that inhibits the enzyme CARBONIC ANHYDRASE and is used as a topical anti-bacterial agent, especially in burn therapy.
Brand Name:
Vulcanchem
CAS No.:
138-37-4
VCID:
VC0534377
InChI:
InChI=1S/C7H10N2O2S.ClH/c8-5-6-1-3-7(4-2-6)12(9,10)11;/h1-4H,5,8H2,(H2,9,10,11);1H
SMILES:
[H+].C1=CC(=CC=C1CN)S(=O)(=O)N.[Cl-]
Molecular Formula:
C7H11ClN2O2S
Molecular Weight:
222.69 g/mol
4-(Aminomethyl)benzenesulfonamide;hydron;chloride
CAS No.: 138-37-4
Inhibitors
VCID: VC0534377
Molecular Formula: C7H11ClN2O2S
Molecular Weight: 222.69 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 138-37-4 |
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Product Name | 4-(Aminomethyl)benzenesulfonamide;hydron;chloride |
Molecular Formula | C7H11ClN2O2S |
Molecular Weight | 222.69 g/mol |
IUPAC Name | 4-(aminomethyl)benzenesulfonamide;hydron;chloride |
Standard InChI | InChI=1S/C7H10N2O2S.ClH/c8-5-6-1-3-7(4-2-6)12(9,10)11;/h1-4H,5,8H2,(H2,9,10,11);1H |
Standard InChIKey | SIACJRVYIPXFKS-UHFFFAOYSA-N |
SMILES | [H+].C1=CC(=CC=C1CN)S(=O)(=O)N.[Cl-] |
Canonical SMILES | [H+].C1=CC(=CC=C1CN)S(=O)(=O)N.[Cl-] |
Appearance | Solid powder |
Description | A sulfonamide that inhibits the enzyme CARBONIC ANHYDRASE and is used as a topical anti-bacterial agent, especially in burn therapy. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >3 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | 4 Homosulfanilamide 4-Homosulfanilamide Bensulfamide Mafenide Mafenide Acetate Mafylon Maphenid Marfanil Napaltan Sulfabenzamine Sulfamylon |
Reference | 1: Mendelson JA. Topical mafenide hydrochloride aqueous spray in initial management of massive contaminated wounds with devitalized tissue. Prehosp Disaster Med. 2001 Jul-Sep;16(3):172-4. Review. PubMed PMID: 11875802. 2: Mendelson JA. The management of burns under conditions of limited resources using topical aqueous sulfamylon (mafenide) hydrochloride spray. J Burn Care Rehabil. 1997 May-Jun;18(3):238-44. PubMed PMID: 9169948. 3: Holder IA. Wet disc testing of mafenide hydrochloride, chlorhexidine gluconate, and triple antibiotic solution against bacteria isolated from burn wounds. J Burn Care Rehabil. 1990 Jul-Aug;11(4):301-4. PubMed PMID: 2401684. 4: Mendelson JA, Pratt HJ, Amato JJ, Lieberman MK, Hamm TE, Gruber RP, Brinkley FB, Heitkamp DH, Healy MJ. Mafenide hydrochloride and mafenide acetate in spray and ointment forms as topical therapy of C. perfringens contaminated massive wounds: experimental study. J Trauma. 1970 Dec;10(12):1132-44. PubMed PMID: 4320694. 5: Skulan TW, Hoppe JO. Preliminary observations on the toxicity of the hydrochloride and acetate salts of mafenide (sulfamylon r). Life Sci. 1966 Dec;5(24):2279-82. PubMed PMID: 5972782. |
PubChem Compound | 21966514 |
Last Modified | Nov 11 2021 |
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